Cas no 898789-02-1 (1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one)
1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3'-BROMO-3-(3-FLUOROPHENYL)PROPIOPHENONE
- 1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one
- LogP
- MFCD03843518
- DTXSID40644523
- 1-(3-Bromophenyl)-3-(3-fluorophenyl)-1-propanone
- AKOS016021897
- 898789-02-1
-
- MDL: MFCD03843518
- Inchi: 1S/C15H12BrFO/c16-13-5-2-4-12(10-13)15(18)8-7-11-3-1-6-14(17)9-11/h1-6,9-10H,7-8H2
- InChI Key: JVYYAIMYAAVKFG-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(CCC1C=CC=C(C=1)F)=O
Computed Properties
- Exact Mass: 306.00600
- Monoisotopic Mass: 306.00556Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.40370
1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206268-2g |
3'-bromo-3-(3-fluorophenyl)propiophenone |
898789-02-1 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 206268-5g |
3'-bromo-3-(3-fluorophenyl)propiophenone |
898789-02-1 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| Fluorochem | 206268-1g |
3'-bromo-3-(3-fluorophenyl)propiophenone |
898789-02-1 | 97% | 1g |
£540.00 | 2022-03-01 | |
| A2B Chem LLC | AH91729-1g |
3'-Bromo-3-(3-fluorophenyl)propiophenone |
898789-02-1 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91729-2g |
3'-Bromo-3-(3-fluorophenyl)propiophenone |
898789-02-1 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91729-5g |
3'-Bromo-3-(3-fluorophenyl)propiophenone |
898789-02-1 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658527-1g |
1-(3-Bromophenyl)-3-(3-fluorophenyl)propan-1-one |
898789-02-1 | 98% | 1g |
¥6697.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658527-2g |
1-(3-Bromophenyl)-3-(3-fluorophenyl)propan-1-one |
898789-02-1 | 98% | 2g |
¥14479.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658527-5g |
1-(3-Bromophenyl)-3-(3-fluorophenyl)propan-1-one |
898789-02-1 | 98% | 5g |
¥27018.00 | 2024-04-26 |
1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one
Recent Advances in the Study of 1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one (CAS: 898789-02-1)
The compound 1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one (CAS: 898789-02-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of investigation has been the synthesis and optimization of 1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.
In terms of pharmacological activity, preliminary studies suggest that 1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one exhibits significant bioactivity, particularly in the modulation of specific enzymatic pathways. For instance, recent in vitro assays have demonstrated its inhibitory effects on certain kinases, which are implicated in various disease states, including cancer and inflammatory disorders. These findings highlight the compound's potential as a lead molecule for further drug development.
Moreover, computational modeling and molecular docking studies have provided insights into the interaction of 1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one with target proteins. These studies have identified key binding sites and molecular interactions that could be leveraged to enhance its efficacy and selectivity. Such computational approaches are invaluable in the rational design of derivatives with improved pharmacological profiles.
Despite these promising developments, challenges remain in the translation of 1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.
In conclusion, 1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one represents a fascinating area of research in the chemical biology and pharmaceutical fields. Its unique structural and pharmacological properties make it a compelling candidate for further investigation. Continued research efforts will undoubtedly shed more light on its mechanisms of action and potential applications, paving the way for the development of novel therapeutics.
898789-02-1 (1-(3-bromophenyl)-3-(3-fluorophenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)